Cas no 18804-37-0 (2-Heptanone, 7-fluoro-)

2-Heptanone, 7-fluoro- structure
2-Heptanone, 7-fluoro- structure
Product Name:2-Heptanone, 7-fluoro-
CAS No:18804-37-0
MF:C7H13FO
MW:132.175925970078
CID:1383368
PubChem ID:85718764
Update Time:2025-04-20

2-Heptanone, 7-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 2-Heptanone, 7-fluoro-
    • SCHEMBL15018396
    • 18804-37-0
    • DTXSID601315296
    • 7-Fluoro-2-heptanone
    • Inchi: 1S/C7H13FO/c1-7(9)5-3-2-4-6-8/h2-6H2,1H3
    • InChI Key: GHEQTZXJQGBNNT-UHFFFAOYSA-N
    • SMILES: FCCCCCC(C)=O

Computed Properties

  • Exact Mass: 132.095043196g/mol
  • Monoisotopic Mass: 132.095043196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 81
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.1Ų
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